Cas no 78656-12-9 ((2R, 4’R, 8’S)-α-Tocopherol)

• Product Name: (2R, 4’R, 8’S)-α-Tocopherol
• CAS No: 78656-12-9
• Molecular Formula: C₂₉H₅₀O₂
• Molecular Weight: 430.71
• CID: 889888
• PubChem ID: 7059471

(2R, 4’R, 8’S)-α-Tocopherol Properties

Names and Identifiers

• (2R, 4’R, 8’S)-α-Tocopherol
• (2R, 4’R, 8’S)-α-Toc
• (2R, 4'R, 8'S)-α-Tocopherol
• DL-α-tocopherol
• (2R,4'R,8'S)-alpha-tocopherol
• (2R, 4'R, 8'S)-alpha-Tocopherol
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8S)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8S)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• CHEBI:177081
• (R,R,S)-alpha-Tocopherol
• 78656-12-9
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8S)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
• RRS-alpha-tocopherol

• InChIKey： GVJHHUAWPYXKBD-DKGMKSHISA-N
• Inchi： InChI=1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22+,29+/m0/s1
• SMILES： Oc2c(c(c1O[C@](CCc1c2C)(C)CCC[C@H](C)CCC[C@@H](C)CCCC(C)C)C)C

Computed Properties

• Exact Mass: 430.381080833g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 430.381080833g/mol
• Heavy Atom Count: 31
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 485.9±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 210.2±24.4 °C
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds